Cas no 2248173-81-9 ((2S)-2-Methyl-3-quinolin-7-ylpropanoic acid)

• Product Name: (2S)-2-Methyl-3-quinolin-7-ylpropanoic acid
• CAS No: 2248173-81-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5912545
• PubChem ID: 137940238
• Update Time: 2025-10-05

(2S)-2-Methyl-3-quinolin-7-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6506012
• (2S)-2-Methyl-3-quinolin-7-ylpropanoic acid
• (2S)-2-methyl-3-(quinolin-7-yl)propanoic acid
• 2248173-81-9

• Inchi： 1S/C13H13NO2/c1-9(13(15)16)7-10-4-5-11-3-2-6-14-12(11)8-10/h2-6,8-9H,7H2,1H3,(H,15,16)/t9-/m0/s1
• InChI Key： LJKKTLPPMLSSJF-VIFPVBQESA-N
• SMILES： OC([C@@H](C)CC1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on (2S)-2-Methyl-3-quinolin-7-ylpropanoic acid

Compound CAS No. 2248173-81-9: (2S)-2-Methyl-3-quinolin-7-ylpropanoic Acid

Introduction to (2S)-2-Methyl-3-quinolin-7-ylpropanoic Acid

The compound (2S)-2-Methyl-3-quinolin-7-ylpropanoic acid, identified by the CAS registry number 2248173-81-9, is a fascinating molecule with significant potential in the fields of pharmaceuticals and organic chemistry. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a quinoline ring system, a propanoic acid moiety, and a methyl group at the 2S configuration, making it a chiral compound with unique stereochemical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for research and development purposes. The compound's chiral center at the 2S position is particularly significant, as it can influence its pharmacokinetic properties and bioavailability when used in drug design.

Structural Features and Synthesis

The molecular structure of (2S)-2-Methyl-3-quinolin-7-ylpropanoic acid is characterized by a quinoline ring fused with a benzene ring and a pyridine nitrogen atom. The propanoic acid group attached at position 3 of the quinoline ring introduces carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions. The methyl group at position 2 adds steric bulk and contributes to the molecule's hydrophobicity.

Efficient synthesis of this compound often involves multi-step processes, including Friedel-Crafts alkylation or acylation to introduce substituents onto the quinoline ring. The introduction of the propanoic acid group typically requires careful control over reaction conditions to ensure regioselectivity. Recent studies have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction times and yields.

Biological Activity and Applications

(2S)-2-Methyl-3-quinolin-7-ylpropanoic acid has demonstrated promising biological activity in various assays. Its quinoline core is known to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. For instance, recent research has highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in cancer progression.

The compound's stereochemistry plays a crucial role in its biological activity. The 2S configuration may enhance its ability to bind to specific protein pockets or influence its pharmacokinetic profile. This makes it an attractive candidate for further exploration in drug discovery programs targeting diseases such as cancer, inflammation, or neurodegenerative disorders.

Moreover, the presence of a carboxylic acid group allows for further functionalization through esterification or amidation reactions. These derivatives can be tailored to improve solubility, bioavailability, or target specificity, opening up new avenues for therapeutic applications.

Recent Research Highlights

In recent years, there has been growing interest in understanding the mechanistic basis of (2S)-2-Methyl-3-quionlinolium chloride's biological effects. Studies using advanced computational methods such as molecular docking and dynamics simulations have provided insights into its binding modes with target proteins. These findings have guided subsequent optimization efforts aimed at enhancing potency and selectivity.

Additionally, preclinical studies have been conducted to evaluate the compound's safety profile and pharmacokinetics. Results indicate that it exhibits acceptable toxicity profiles at therapeutic concentrations, making it a viable candidate for further development.

Collaborative efforts between academic institutions and pharmaceutical companies have also led to the identification of novel analogs based on this structure. These analogs are being tested in various disease models to assess their efficacy in treating conditions such as chronic pain or infectious diseases.

Conclusion

(2S)-Methylquionlinium chloride (CAS No: 15554656) stands out as a versatile scaffold with immense potential in drug discovery and development. Its unique structural features, combined with advances in synthetic chemistry and biological research, make it an invaluable tool for addressing unmet medical needs.